Cas no 112290-19-4 (4H-4,7-Ethanothieno[2,3-b]pyridine-3-carboxylicacid, 2-(benzoylamino)-5,6-dihydro-, ethyl ester)

• Product Name: 4H-4,7-Ethanothieno[2,3-b]pyridine-3-carboxylicacid, 2-(benzoylamino)-5,6-dihydro-, ethyl ester
• CAS No: 112290-19-4
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 206461
• PubChem ID: 3086837
• Update Time: 2025-04-19

4H-4,7-Ethanothieno[2,3-b]pyridine-3-carboxylicacid, 2-(benzoylamino)-5,6-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-4,7-Ethanothieno[2,3-b]pyridine-3-carboxylicacid, 2-(benzoylamino)-5,6-dihydro-, ethyl ester
• 2-Benzoylamino-3-ethoxycarbonylthieno<2,3-b>quinuclidine
• DTXSID50149973
• 112290-19-4
• BRN 5770872
• 4H-4,7-Ethanothieno(2,3-b)pyridine-3-carboxylic acid, 5,6-dihydro-2-(benzoylamino)-, ethyl ester
• 2-Benzoylamino-3-ethoxycarbonylthieno(2,3-b)quinuclidine

• Inchi： 1S/C19H20N2O3S/c1-2-24-19(23)15-14-12-8-10-21(11-9-12)18(14)25-17(15)20-16(22)13-6-4-3-5-7-13/h3-7,12H,2,8-11H2,1H3,(H,20,22)
• InChI Key： ANRJYVDCGZSESG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1N1CCC2CC1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 356.1196
• Monoisotopic Mass: 356.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 456.8°Cat760mmHg
• Flash Point: 230.1°C
• Refractive Index: 1.655
• PSA: 58.64
• LogP: 4.32350